Cas no 1804281-64-8 (1-(2-Ethoxy-4-methylphenyl)propan-2-one)

1-(2-Ethoxy-4-methylphenyl)propan-2-one is a specialized organic compound featuring a propan-2-one backbone substituted with a 2-ethoxy-4-methylphenyl group. This structure imparts unique reactivity and solubility properties, making it valuable in synthetic organic chemistry as an intermediate for pharmaceuticals, fragrances, and fine chemicals. The ethoxy and methyl substituents enhance its stability and compatibility with various reaction conditions, while the ketone functionality offers versatility for further derivatization. Its well-defined molecular architecture ensures consistent performance in applications requiring precise chemical transformations. The compound is typically handled under controlled conditions due to its reactive nature, and purity is critical for optimal results in synthetic workflows.

1-(2-Ethoxy-4-methylphenyl)propan-2-one structure

1804281-64-8 structure

Product Name:1-(2-Ethoxy-4-methylphenyl)propan-2-one

CAS No:1804281-64-8

MF:C₁₂H₁₆O₂

MW:192.254243850708

CID:5007267

Update Time:2025-06-08

1-(2-Ethoxy-4-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-(2-Ethoxy-4-methylphenyl)propan-2-one
- Inchi： 1S/C12H16O2/c1-4-14-12-7-9(2)5-6-11(12)8-10(3)13/h5-7H,4,8H2,1-3H3
- InChI Key： RYMKZRKDEYVCOW-UHFFFAOYSA-N
- SMILES： O(CC)C1C=C(C)C=CC=1CC(C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 189
XLogP3: 2.2
Topological Polar Surface Area: 26.3

1-(2-Ethoxy-4-methylphenyl)propan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010006548-250mg	1-(2-Ethoxy-4-methylphenyl)propan-2-one	1804281-64-8	97%	250mg	499.20 USD	2021-07-06
Alichem	A010006548-500mg	1-(2-Ethoxy-4-methylphenyl)propan-2-one	1804281-64-8	97%	500mg	790.55 USD	2021-07-06
Alichem	A010006548-1g	1-(2-Ethoxy-4-methylphenyl)propan-2-one	1804281-64-8	97%	1g	1,445.30 USD	2021-07-06

1-(2-Ethoxy-4-methylphenyl)propan-2-one Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
4. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Additional information on 1-(2-Ethoxy-4-methylphenyl)propan-2-one

Introduction to 1-(2-Ethoxy-4-methylphenyl)propan-2-one (CAS No. 1804281-64-8)

1-(2-Ethoxy-4-methylphenyl)propan-2-one, identified by the CAS number 1804281-64-8, is a versatile organic compound with significant applications in various fields of chemistry and industry. This compound, often referred to as ethyl 3-methylacetophenone, belongs to the class of aromatic ketones and is characterized by its unique structure and properties. Recent advancements in synthetic chemistry have further highlighted its potential in drug discovery, material science, and as a precursor in the synthesis of bioactive molecules.

The molecular structure of 1-(2-Ethoxy-4-methylphenyl)propan-2-one consists of a phenyl ring substituted with an ethoxy group at the 2-position and a methyl group at the 4-position. The propanone group (C(O)CH3) is attached to the phenyl ring at the 1-position, creating a conjugated system that contributes to its stability and reactivity. This conjugation plays a crucial role in its electronic properties, making it an interesting candidate for studies in photochemistry and electrochemistry.

Recent research has focused on the synthesis of ethyl 3-methylacetophenone through various routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methods have been optimized to improve yield and selectivity, making the compound more accessible for large-scale production. Additionally, studies on its spectroscopic properties, such as UV-vis and NMR, have provided deeper insights into its electronic transitions and structural dynamics.

In terms of applications, CAS 1804281-64-8 has been explored as a building block in organic synthesis. Its ability to undergo nucleophilic addition reactions makes it valuable in the construction of complex molecules, including pharmaceutical agents. For instance, derivatives of this compound have shown promise as inhibitors of certain enzymes involved in metabolic disorders.

The physical properties of ethyl 3-methylacetophenone, such as its melting point, boiling point, and solubility, have been extensively characterized. These properties are critical for its use in various industrial processes, including chromatography and catalysis. Recent studies have also investigated its thermal stability under different conditions, which is essential for its application in high-temperature chemical reactions.

In conclusion, 1-(2-Ethoxy-4-methylphenyl)propan-2-one (CAS No. 1804281-64-8) is a multifaceted compound with a wide range of applications across different scientific domains. Its unique structure and reactivity continue to attract researchers seeking innovative solutions in organic synthesis and materials science.